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Compound of Interest

5-Fluoro-2,3-dihydro-1H-inden-1-
oL

cat. No.: B1290011

Compound Name:

An In-depth Technical Guide to 5-Fluoro-2,3-dihydro-1H-inden-1-ol

This technical guide provides a comprehensive overview of the core properties of 5-Fluoro-2,3-
dihydro-1H-inden-1-ol, catering to researchers, scientists, and professionals in drug
development.

Chemical and Physical Properties

5-Fluoro-2,3-dihydro-1H-inden-1-ol is a fluorinated derivative of indanol. The fluorine
substitution can significantly influence the molecule's physicochemical properties and biological
activity.

Table 1: Basic Properties of 5-Fluoro-2,3-dihydro-1H-inden-1-ol
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Property Value Source
IUPAC Name (1S)-5-Fluoro-2,3-dihydro-1H- 1]
inden-1-ol

Synonyms Not Available

CAS Number 1235439-34-5 [1]

Molecular Formula CoHoFO [1112]

Molecular Weight 152.17 g/mol [1][2]

Appearance Solid [2]

Purity Available in 295% [2]
Table 2: Computed Physicochemical Properties

Property Value Source

LogP 2.15 [3]

Vapour Pressure

0.0£0.5 mmHg at 25°C

[3]

Index of Refraction

1.560

[3]

Synthesis and Characterization

The synthesis of 5-Fluoro-2,3-dihydro-1H-inden-1-ol typically proceeds via the reduction of

its corresponding ketone precursor, 5-Fluoro-2,3-dihydro-1H-inden-1-one.
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Synthesis Workflow
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Caption: Synthesis of 5-Fluoro-2,3-dihydro-1H-inden-1-ol.
Experimental Protocols
Protocol 1: Synthesis of 5-Fluoro-2,3-dihydro-1H-inden-1-one[4]
This protocol outlines the intramolecular cyclization to form the indanone scaffold.
e To 2.0 g (11.8 mmol) of 3-(3-fluorophenyl)propanoic acid, add 20 mL of chlorosulfonic acid.

« Stir the mixture at room temperature. The reaction progress should be monitored by Thin
Layer Chromatography (TLC).
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» Upon completion, carefully pour the reaction mixture onto crushed ice to quench the
reaction.

» Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to obtain the crude product.

» Purify the crude product by column chromatography on silica gel using a mixture of ethyl
acetate and hexane as the eluent to afford pure 5-Fluoro-1-indanone.

Protocol 2: Reduction to 5-Fluoro-2,3-dihydro-1H-inden-1-ol
This is a general protocol for the reduction of the ketone to the corresponding alcohol.

o Dissolve 5-Fluoro-2,3-dihydro-1H-inden-1-one in a suitable solvent, such as methanol or
ethanol, in a round-bottom flask.

e Cool the solution in an ice bath.
e Slowly add a reducing agent, such as sodium borohydride (NaBHa), in small portions.

» After the addition is complete, allow the reaction to stir at room temperature and monitor its
progress by TLC.

¢ Once the reaction is complete, quench it by the slow addition of water or dilute acid.
o Extract the product with an organic solvent (e.g., ethyl acetate).

e Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

e The crude product can be purified by column chromatography or recrystallization.

Spectroscopic Characterization

While specific spectra for 5-Fluoro-2,3-dihydro-1H-inden-1-ol are not readily available in
public databases, the following standard techniques would be employed for its characterization.
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The precursor, 5-Fluoro-2,3-dihydro-1H-inden-1-one, has known analytical data available.[5][6]

Compound Characterization Workflow
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Caption: Workflow for spectroscopic characterization.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR would confirm the presence of
aromatic and aliphatic protons, and the splitting patterns would help elucidate the structure.
13C NMR would show the number of distinct carbon environments. *°F NMR would confirm
the presence and environment of the fluorine atom.

¢ Mass Spectrometry (MS): This technique would be used to determine the molecular weight
of the compound and to analyze its fragmentation pattern, providing further structural
information.

« Infrared (IR) Spectroscopy: The IR spectrum would be expected to show a broad absorption
band in the region of 3200-3600 cm~1 corresponding to the O-H stretch of the alcohol, and
the absence of the strong carbonyl (C=0) peak around 1700 cm~* from the ketone
precursor.

Biological Activity and Potential Applications
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The indane scaffold is a common maotif in biologically active molecules.[7] Derivatives of indane
have been investigated for a variety of therapeutic applications, including as anticancer,
antibacterial, antifungal, and antiviral agents.[7] The introduction of a fluorine atom can often
enhance metabolic stability and binding affinity to biological targets.

While the specific biological activity of 5-Fluoro-2,3-dihydro-1H-inden-1-ol is not extensively
documented in the available literature, its structural similarity to other bioactive indanols
suggests it could be a candidate for biological screening.[7]

Biological Activity Screening Workflow
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Caption: General workflow for biological screening.
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Safety and Handling

Detailed safety information for 5-Fluoro-2,3-dihydro-1H-inden-1-ol is not readily available.
However, based on related compounds, standard laboratory safety precautions should be
observed.[8][9][10][11][12]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[10][12]

» Handling: Use in a well-ventilated area or under a chemical fume hood.[8] Avoid breathing
dust, fume, gas, mist, vapors, or spray.[8][12] Keep away from heat, sparks, and open
flames.[8][9][11]

e Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[10][12]
 In case of exposure:

o Eyes: Rinse immediately with plenty of water for at least 15 minutes and seek medical
advice.[8][12]

o Skin: Wash off immediately with plenty of soap and water.[12]
o Inhalation: Move to fresh air. If not breathing, give artificial respiration.[12]

o Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[8][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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